3-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 3-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C20H19F3N2O3/c1-19(2)11-28-16-10-14(7-8-15(16)25(3)18(19)27)24-17(26)12-5-4-6-13(9-12)20(21,22)23/h4-10H,11H2,1-3H3,(H,24,26)
• InChI Key: ODURMXLIYMQIHX-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F)N(C1=O)C)C
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol
• CAS No.: 921518-47-0

Description

3-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C20H19F3N2O3 and its molecular weight is 392.378. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on compounds with structural similarities, such as those incorporating trifluoromethyl groups and complex heterocyclic systems, has demonstrated significant scientific interest in their synthesis and potential biological applications. For instance, studies on the synthesis of novel analogs incorporating the benzothiazolyl and pyrazole moieties have shown promising antibacterial activities against various bacterial strains, highlighting the potential for developing new antimicrobial agents. The methodologies involve innovative synthetic routes, including microwave-assisted synthesis and one-pot condensation reactions, to produce derivatives with potent biological activities (Shaaban, 2008), (Shaabani et al., 2009).

Anticancer and Antimicrobial Agents

The exploration of heterocyclic compounds, especially those incorporating oxazepine and tetrahydrobenzofuran units, has been directed towards evaluating their anticancer and antimicrobial potentials. Compounds synthesized from complex chemical scaffolds have been assessed for their efficacy against cancer cell lines and microbial cultures, demonstrating the role of structural diversity in enhancing biological activities. The design and synthesis of such compounds involve meticulous optimization of core structures to achieve high potency and selectivity (Ravinaik et al., 2021), (Kuntala et al., 2015).

Coordination Chemistry and Novel Synthesis Approaches

Research in coordination chemistry has explored the synthesis of complexes incorporating bidentate bis(NHC) ligands with varied NHC donors, leading to compounds with potential applications in catalysis and material science. Additionally, innovative synthesis approaches for creating fused heterocycles and dendrimeric structures have opened new avenues for the development of materials with unique physical and chemical properties (Schick et al., 2014), (Uysal & Koç, 2010).